2-(3-Chloro-6-fluoropyridin-2-yl)propanoic acid

• IUPAC Name: 2-(3-chloro-6-fluoropyridin-2-yl)propanoic acid
• InChI: InChI=1S/C8H7ClFNO2/c1-4(8(12)13)7-5(9)2-3-6(10)11-7/h2-4H,1H3,(H,12,13)
• InChI Key: KSFDMNHYPMRCRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=N1)F)Cl)C(=O)O
• Molecular Formula: C8H7ClFNO2
• Molecular Weight: 203.60 g/mol

Description

2-(3-Chloro-6-fluoropyridin-2-yl)propanoic acid is a chemical compound with the CAS Number: 2490435-68-0. It has a molecular weight of 203.6. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7ClFNO2/c1-4(8(12)13)7-5(9)2-3-6(10)11-7/h2-4H,1H3,(H,12,13).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, boiling point, density, etc., are not available in the searched resources.

Scientific Research Applications

Metallation of π-Deficient Heterocyclic Compounds

The study by Marsais and Quéguiner (1983) explores the metallation of π-deficient heterocyclic compounds, emphasizing the significant recent developments in this research area. The research specifically focuses on the 3-fluoropyridine metallation regioselectivity, showcasing how lithiation of 3-fluorophyridine can be chemoselective at low temperatures using specific agents. This process leads to the creation of 3-fluoro-2-lithiopyridine and 3-fluoro-4-lithiopyridine, demonstrating the high regioselectivity and potential modifications in heterocycle reactivity towards lithiating agents. The findings offer insights into selecting optimal conditions for 3-fluoropyridine metallation, contributing to advancements in the synthesis of substituted pyridines Marsais & Quéguiner, 1983.

Environmental and Biomonitoring of Fluoroalkylether Substances

Munoz et al. (2019) conducted a critical review of F-53B, Gen-X, ADONA, and emerging fluoroalkylether substances in environmental and biomonitoring samples. This study highlights the persistent, bioaccumulative, and toxic properties of certain per- and polyfluoroalkyl substances (PFAS), leading to a phase-out of legacy PFAS. The review covers the environmental occurrence, fate, and effects of ether-PFAS, providing an up-to-date inventory of ether-PFAS structures discovered in the recent literature. It emphasizes the need for further research and challenges to be addressed, shedding light on the implications of these substances on environmental and human health Munoz et al., 2019.

Sorption of Phenoxy Herbicides to Soil and Minerals

Werner, Garratt, and Pigott (2012) review the sorption experiments of 2,4-D and other phenoxy herbicides, compiling a database to understand the interactions with soil and minerals. This study elucidates the rationalization of 2,4-D sorption based on soil parameters, highlighting the significance of soil organic matter and iron oxides as relevant sorbents. The review contributes to our understanding of herbicide behavior in the environment, providing a foundation for future research on contamination prevention and soil remediation Werner et al., 2012.

Novel Fluorinated Alternatives and Their Health Risks

Wang et al. (2019) explore the sources, fates, and environmental effects of alternative PFAS compounds, highlighting the dominance of novel fluorinated pollutants such as hexafluoropropylene oxide dimer (HFPO-DA) and chlorinated polyfluorinated ether sulfonic acid (6:2 Cl-PFESA). The review calls for additional toxicological studies to assess the long-term use of these fluorinated alternatives, given their comparable or more serious potential toxicity than legacy PFASs. This comprehensive analysis serves as a call to action for further investigation into the safety of these substances for environmental and human health Wang et al., 2019.

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.